Cas no 101871-81-2 (1-Phenyl-3-prop-2-yn-1-ylurea)

• Product Name: 1-Phenyl-3-prop-2-yn-1-ylurea
• CAS No: 101871-81-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD11756585
• CID: 1130873
• PubChem ID: 14344959
• Update Time: 2025-05-21

1-Phenyl-3-prop-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-phenyl-N'-2-propynyl-
• 1-phenyl-3-prop-2-ynylurea
• MFCD11756585
• 1-phenyl-3-prop-2-yn-1-ylurea
• N-Phenyl-N'-prop-2-yn-1-ylurea
• Urea, N-phenyl-N'-2-propyn-1-yl-
• DTXSID60559180
• LPMOFOYPMBQANL-UHFFFAOYSA-N
• 3-(2-propynyl)-1-phenyl urea
• W16074
• N-phenyl-N'-propargylurea
• 1-phenyl-3-(prop-2-yn-1-yl)urea
• BEA87181
• AKOS009036277
• SCHEMBL3866414
• 101871-81-2
• Z105755866
• AS-60995
• CS-0216640
• EN300-53294
• DS-021986
• 1-Phenyl-3-prop-2-yn-1-ylurea

• MDL： MFCD11756585
• Inchi： 1S/C10H10N2O/c1-2-8-11-10(13)12-9-6-4-3-5-7-9/h1,3-7H,8H2,(H2,11,12,13)
• InChI Key： LPMOFOYPMBQANL-UHFFFAOYSA-N
• SMILES： O=C(NCC#C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.07336
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 1.90520

Additional information on 1-Phenyl-3-prop-2-yn-1-ylurea

1-Phenyl-3-prop-2-yn-1-ylurea (CAS No: 101871-81-2)

1-Phenyl-3-prop-2-yn-1-ylurea is a compound with the CAS registry number 101871-81-2, and it belongs to the class of organic compounds known as ureas. This compound has gained attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a urea group (-N=C-N-) with a phenyl group attached to one nitrogen atom and a propargyl group (-C≡CCH3) attached to the other nitrogen atom, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of urea derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The phenyl group in 1-Phenyl-3-propargylurea contributes to aromaticity and potential π-interactions, while the propargyl group introduces alkyne functionality, which is known for its reactivity and ability to participate in various click chemistry reactions. These features make this compound an attractive candidate for exploring new drug delivery systems and bioconjugate technologies.

In terms of synthesis, 1-Phenyl-3-propargylurea can be prepared through a variety of methods, including nucleophilic substitution reactions or by modifying existing urea derivatives. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with tailored functionalities. For instance, the propargyl group can be used to introduce additional functional groups via alkyne chemistry, enabling the creation of heterofunctional molecules with potential applications in diagnostics and therapy.

The structural versatility of 1-Phenyl-3-propargylurea has also been leveraged in the development of novel materials. For example, this compound has been used as a building block for constructing supramolecular assemblies and stimuli-responsive materials. Its ability to form hydrogen bonds and engage in π-interactions makes it suitable for applications in molecular recognition and self-assembling systems.

From an environmental standpoint, understanding the fate and behavior of CAS No: 101871-81-2 in different ecosystems is crucial for ensuring its safe use and disposal. Recent research has focused on evaluating its biodegradability under various conditions, as well as its potential impact on aquatic life. These studies are essential for developing guidelines that minimize environmental risks associated with its production and application.

In conclusion, 1-Phenyl-3-propargylurea (CAS No: 101871-81_2) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new applications and insights into this compound's properties, its role in shaping future innovations is likely to grow even further.